Cas no 1474036-13-9 (Ethyl 3-amino-7,8-dihydropyrido[4,3-C]pyridazine-6(5H)-carboxylate)

• Product Name: Ethyl 3-amino-7,8-dihydropyrido[4,3-C]pyridazine-6(5H)-carboxylate
• CAS No: 1474036-13-9
• MF: C₁₀H₁₄N₄O₂
• MW: 222.243761539459
• CID: 4827214
• Update Time: 2025-06-08

Ethyl 3-amino-7,8-dihydropyrido[4,3-C]pyridazine-6(5H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-AMINO-7,8-DIHYDROPYRIDO[4,3-C]PYRIDAZINE-6(5H)-CARBOXYLATE
• 3-Amino-7,8-dihydropyrido[4,3-c]pyridazine-6(5H)-carboxylic acid ethyl ester
• Ethyl 3-amino-7,8-dihydropyrido[4,3-C]pyridazine-6(5H)-carboxylate

• Inchi： 1S/C10H14N4O2/c1-2-16-10(15)14-4-3-8-7(6-14)5-9(11)13-12-8/h5H,2-4,6H2,1H3,(H2,11,13)
• InChI Key： XNIBDJVAWIHXIR-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CC2C=C(N)N=NC=2CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: -0.4
• Topological Polar Surface Area: 81.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines

Additional information on Ethyl 3-amino-7,8-dihydropyrido[4,3-C]pyridazine-6(5H)-carboxylate

Ethyl 3-amino-7,8-dihydropyrido[4,3-C]pyridazine-6(5H)-carboxylate (CAS No. 1474036-13-9): A Comprehensive Overview

Ethyl 3-amino-7,8-dihydropyrido[4,3-C]pyridazine-6(5H)-carboxylate (CAS No. 1474036-13-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research advancements.

Chemical Structure and Synthesis

Ethyl 3-amino-7,8-dihydropyrido[4,3-C]pyridazine-6(5H)-carboxylate is a complex heterocyclic compound with a molecular formula of C₁₂H₁₅N₃O₂. The core structure of this compound is a pyrido[4,3-C]pyridazine ring system, which is further functionalized with an ethyl ester group at the C-6 position and an amino group at the C-3 position. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The synthesis of Ethyl 3-amino-7,8-dihydropyrido[4,3-C]pyridazine-6(5H)-carboxylate typically involves multi-step reactions. One common approach is to start with a suitable pyridazine derivative and undergo a series of transformations to introduce the desired functional groups. For instance, the pyridazine ring can be synthesized via a condensation reaction between an appropriate amine and a nitrile compound. Subsequent steps may include reduction to form the dihydropyridazine ring, followed by esterification and amination reactions to complete the synthesis.

Biological Properties and Mechanisms of Action

Ethyl 3-amino-7,8-dihydropyrido[4,3-C]pyridazine-6(5H)-carboxylate has been extensively studied for its potential therapeutic applications. Recent research has highlighted several key biological activities associated with this compound:

• Anticancer Activity: Studies have shown that Ethyl 3-amino-7,8-dihydropyrido[4,3-C]pyridazine-6(5H)-carboxylate exhibits potent anticancer effects against various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival. For example, it has been reported to downregulate the expression of oncogenic proteins such as Bcl-2 and cyclin D1.
• Anti-inflammatory Effects: In addition to its anticancer properties, this compound also demonstrates significant anti-inflammatory activity. Research has indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest potential applications in treating inflammatory diseases.
• Neuroprotective Properties: Emerging evidence suggests that Ethyl 3-amino-7,8-dihydropyrido[4,3-C]pyridazine-6(5H)-carboxylate may have neuroprotective effects. Studies have shown that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease.

Clinical Trials and Future Prospects

The promising preclinical results for Ethyl 3-amino-7,8-dihydropyrido[4,3-C]pyridazine-6(5H)-carboxylate have led to increased interest in its clinical evaluation. Several phase I and II clinical trials are currently underway to assess the safety and efficacy of this compound in various disease settings.

In cancer therapy, early clinical trials have shown promising results in terms of safety and tolerability. The compound has been well-tolerated by patients at various dose levels, with minimal adverse effects reported. Preliminary data from these trials suggest that it may be effective in combination with other anticancer agents to enhance therapeutic outcomes.

In the context of inflammatory diseases, initial clinical studies have also yielded positive results. Patients treated with Ethyl 3-amino-7,8-dihydropyrido[4,3-C]pyridazine-6(5H)-carboxylate have shown significant improvements in disease symptoms and biomarker levels compared to placebo groups.

The future prospects for Ethyl 3-amino-7,8-dihydropyrido[4,3-C]pyridazine-6(5H)-carboxylate are promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its therapeutic potential through structure-based drug design approaches. Additionally, efforts are being made to develop more potent analogs with improved pharmacokinetic properties.

Conclusion

Ethyl 3-amino-7,8-dihydropyrido[4,3-C]pyridazine-6(5H)-carboxylate (CAS No. 1474036-13-9) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing clinical trials continue to provide valuable insights into its safety and efficacy profiles, this compound holds great promise for addressing unmet medical needs in various disease areas.